Cas no 1428364-74-2 (N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide)

• Product Name: N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide
• CAS No: 1428364-74-2
• MF: C₂₀H₂₁NO₂S
• MW: 339.451244115829
• CID: 6567335
• Update Time: 2025-05-19

N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide
• N-(furan-3-ylmethyl)-4-phenyl-N-(thiophen-2-ylmethyl)butanamide

• Inchi： 1S/C20H21NO2S/c22-20(10-4-8-17-6-2-1-3-7-17)21(14-18-11-12-23-16-18)15-19-9-5-13-24-19/h1-3,5-7,9,11-13,16H,4,8,10,14-15H2
• InChI Key： PFZCXCAUTDAWRS-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide

Comprehensive Analysis of N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide (CAS No. 1428364-74-2)

N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide, with the CAS number 1428364-74-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining furan and thiophene moieties, which are heterocyclic aromatic rings known for their electron-rich properties and versatility in drug design. The presence of these functional groups makes it a promising candidate for applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the demand for heterocyclic compounds like N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug development. The compound's amide linkage and aromatic rings contribute to its ability to interact with biological targets, making it a subject of extensive structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1428364-74-2 involves multi-step organic reactions, including amide coupling and alkylation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's solubility in organic solvents and its stability under various conditions are also key factors influencing its applicability in industrial and laboratory settings.

The growing interest in N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide aligns with broader trends in the pharmaceutical industry, where small-molecule drugs and targeted therapies dominate research agendas. Its potential as a bioactive scaffold has led to collaborations between academic institutions and biotech firms, aiming to explore its efficacy in preclinical models. Additionally, the compound's molecular weight and logP value are frequently discussed in forums and publications, reflecting the community's focus on optimizing drug-like properties.

Beyond pharmaceuticals, CAS No. 1428364-74-2 is also investigated for its role in material science. The furan and thiophene units are known to enhance the electronic properties of polymers, making them suitable for applications in organic electronics and conductive materials. This dual applicability underscores the compound's versatility and its potential to bridge gaps between disparate scientific disciplines.

In conclusion, N-(furan-3-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a valuable asset for scientists exploring new frontiers in drug discovery and advanced materials. As research progresses, this compound is likely to remain a focal point for innovation, driven by its unique properties and the evolving needs of the scientific community.